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Compound of Interest

7-Chlorokynurenic acid sodium
Compound Name: |
salt

cat. No.: B1139090

Essential Safety and Handling Guide for 7-
Chlorokynurenic Acid Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 7-
Chlorokynurenic acid sodium salt, including detailed operational and disposal plans. Our
aim is to be your preferred source for laboratory safety and chemical handling information,
building deep trust by providing value beyond the product itself.

Hazard Assessment and Personal Protective
Equipment (PPE)

There are conflicting reports regarding the hazardous nature of 7-Chlorokynurenic acid
sodium salt. While some suppliers indicate it is not a hazardous substance, the Safety Data
Sheet (SDS) from DC Chemicals classifies it as "Acute toxicity, Oral (Category 4)" and "Acute
aquatic toxicity (Category 1), Chronic aquatic toxicity (Category 1)"[1]. The hazard statements
include "Harmful if swallowed" and "Very toxic to aquatic life with long lasting effects"[1].
Therefore, a cautious approach is recommended, and the following personal protective
equipment should be considered the minimum requirement.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Required PPE Specifications and Use

Buttoned and worn at all times
Torso Protection Laboratory Coat to protect skin and clothing

from potential splashes.

Disposable nitrile gloves
provide adequate protection
against incidental contact. For
Hand Protection Nitrile Gloves prolonged handling or in case
of a spill, consider double-
gloving or using thicker,

chemical-resistant gloves.

To protect against dust
particles and splashes when
o handling the solid or solutions.
] Safety Goggles with Side- ) )
Eye and Face Protection Shield A face shield should be worn in
ields
addition to goggles when there
is a significant risk of

splashing.[2][3]

Recommended when handling

the powder outside of a
Respiratory Protection N95 Respirator or equivalent certified chemical fume hood to

prevent inhalation of dust

particles.

Must be worn at all times in the
Foot Protection Closed-toe Shoes laboratory to protect against

spills and falling objects.[4]

Chemical and Physical Properties

Understanding the properties of 7-Chlorokynurenic acid sodium salt is crucial for safe
handling and storage.

Table 2: Physical and Chemical Properties of 7-Chlorokynurenic Acid Sodium Salt
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Property Value Reference
Molecular Formula C10HsCINNaOs [5]
Molecular Weight 245.59 g/mol [5]
Appearance White to off-white solid
N Soluble in water (up to 100
Solubility [5][6]
mM)

Store at 2-8°C, protected from
Storage light. Desiccate at room

temperature.

- Solutions are unstable;
Stability [7]
prepare fresh.

Step-by-Step Handling Procedures

Adherence to the following procedures will minimize exposure and ensure safe handling.
3.1. Weighing the Solid Compound

o Preparation: Before starting, ensure you are wearing the appropriate PPE as outlined in
Table 1. Clean the weighing area and the analytical balance with a soft brush.[8]

e Zero the Balance: Place a clean, dry weighing paper or a suitable container on the balance
pan and press the "tare" or "zero" button.[9]

e Dispensing the Powder: Use a clean spatula to carefully transfer the desired amount of 7-
Chlorokynurenic acid sodium salt onto the weighing paper or into the container. Perform
this step in a chemical fume hood or a well-ventilated area to avoid inhaling any dust.

» Recording the Weight: Once the desired mass is obtained, record the value from the balance
display.

» Clean-up: After weighing, carefully clean the balance and the surrounding area to remove
any residual powder.
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3.2. Preparing a Solution

Solvent Preparation: Use deionized or distilled water as the solvent. For a specific molarity,
calculate the required volume of solvent based on the mass of the solute.

Dissolving the Compound: Add the weighed 7-Chlorokynurenic acid sodium salt to a
clean volumetric flask. Add a small amount of the solvent and gently swirl to dissolve the
solid.[10] If needed, sonication can be used to aid dissolution.[11]

Bringing to Volume: Once the solid is completely dissolved, add the solvent up to the
calibration mark on the volumetric flask.

Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

Labeling and Storage: Label the flask with the chemical name, concentration, date of
preparation, and your initials. As solutions are unstable, it is best to prepare them fresh for
each experiment[7].

Accidental Release and Spill Management

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

Evacuate and Ventilate: If a significant amount of powder is spilled, evacuate the immediate
area and ensure adequate ventilation to disperse any airborne dust.

Contain the Spill: Use an absorbent material, such as spill pads or sand, to contain the spill
and prevent it from spreading.

Personal Protection: Before cleaning the spill, ensure you are wearing the appropriate PPE,
including a respirator, chemical-resistant gloves, and safety goggles.

Clean-up: Carefully sweep up the solid material and place it in a labeled, sealed container for
hazardous waste disposal. For liquid spills, absorb the solution with an inert material and
place it in a sealed container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol) and then with soap
and water.
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Disposal Plan

Proper disposal of 7-Chlorokynurenic acid sodium salt and its containers is crucial to
prevent environmental contamination.

o Waste Classification: As a halogenated organic compound, waste containing 7-
Chlorokynurenic acid sodium salt should be collected separately from non-halogenated
waste.[12][13][14]

o Waste Collection:

o Solid Waste: Collect unused solid compound and contaminated materials (e.g., weighing
paper, gloves) in a clearly labeled, sealed container for "Halogenated Organic Solid
Waste."

o Liquid Waste: Collect solutions in a designated, sealed container labeled "Halogenated
Organic Liquid Waste." Do not mix with other waste streams.[15]

» Disposal Procedure: Dispose of the waste containers through your institution's hazardous
waste management program. Do not pour solutions down the drain, as the compound is very
toxic to aquatic life.[1]

o Container Disposal: Empty containers should be rinsed three times with a suitable solvent.
The rinsate should be collected as halogenated organic liquid waste. The rinsed container
can then be disposed of according to your institution's guidelines.

Logical Workflow for Handling 7-Chlorokynurenic
Acid Sodium Salt

The following diagram illustrates the logical workflow for the safe handling of 7-
Chlorokynurenic acid sodium salt, from preparation to disposal.
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Caption: Safe handling workflow for 7-Chlorokynurenic acid sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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